Cas no 2137063-26-2 (2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide)

• Product Name: 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide
• CAS No: 2137063-26-2
• MF: C₇H₁₂N₄O₃
• MW: 200.195180892944
• CID: 5777105
• PubChem ID: 165459347
• Update Time: 2025-10-28

2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide
• 2137063-26-2
• EN300-744454

• Inchi： 1S/C7H12N4O3/c1-14-4-6(12)5-2-9-10-11(5)3-7(8)13/h2,6,12H,3-4H2,1H3,(H2,8,13)/t6-/m1/s1
• InChI Key： BRQYHVYVCFYWNR-ZCFIWIBFSA-N
• SMILES： O[C@H](COC)C1=CN=NN1CC(N)=O

Computed Properties

• Exact Mass: 200.09094026g/mol
• Monoisotopic Mass: 200.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide

Compound CAS No. 2137063-26-2: 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide

The compound 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide, identified by the CAS number 2137063-26-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2,3-triazole ring system. The presence of the triazole ring makes it particularly interesting for researchers in the fields of medicinal chemistry and materials science due to its unique electronic properties and reactivity.

The molecular structure of this compound is characterized by a triazole ring substituted at the 5-position with a chiral (S)-configured hydroxymethoxyethyl group. This configuration introduces stereochemistry into the molecule, which can significantly influence its biological activity and chemical reactivity. The acetamide group attached to the triazole ring further enhances the compound's versatility, making it a promising candidate for drug development and other advanced applications.

Recent studies have highlighted the potential of this compound as a building block in click chemistry reactions. The triazole moiety is well-known for its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, a key reaction in click chemistry. This has led to its use in constructing complex molecular architectures with high precision and efficiency. Moreover, the hydroxymethoxyethyl substituent provides additional functional groups that can be further modified to tailor the compound's properties for specific applications.

In terms of biological applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The stereochemistry at the hydroxymethoxyethyl group plays a crucial role in determining its binding affinity and selectivity towards specific biological targets. Researchers have also explored its potential as a prodrug or a drug delivery agent due to its ability to undergo controlled release under specific physiological conditions.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. The triazole ring contributes to conjugation within the molecule, potentially enhancing its conductivity and stability when incorporated into polymer matrices or other electronic devices. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its potential performance in such applications.

Another area of interest is the compound's role in catalysis. The triazole moiety can act as a ligand or a coordinating group in transition metal catalysts, facilitating various organic transformations. Its chiral center adds an additional layer of complexity, enabling asymmetric catalysis for the synthesis of enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing.

In conclusion, compound CAS No. 2137063-26-2, or 2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide, represents a versatile and multifunctional molecule with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and stereochemical features position it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and catalysis.